Cas no 2229440-99-5 (tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate)

• Product Name: tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate
• CAS No: 2229440-99-5
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• CID: 6042840
• PubChem ID: 165827390
• Update Time: 2025-05-21

tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate
• tert-butyl N-(5-{1-[(aminooxy)methyl]cyclopropyl}-2-chlorophenyl)carbamate
• EN300-1874905
• 2229440-99-5

• Inchi： 1S/C15H21ClN2O3/c1-14(2,3)21-13(19)18-12-8-10(4-5-11(12)16)15(6-7-15)9-20-17/h4-5,8H,6-7,9,17H2,1-3H3,(H,18,19)
• InChI Key： WNKQXBKGNDXXBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(CON)CC1

Computed Properties

• Exact Mass: 312.1240702g/mol
• Monoisotopic Mass: 312.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate

tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate: A Comprehensive Overview

The compound with CAS No. 2229440-99-5, commonly referred to as tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate, is a complex organic molecule that has garnered significant attention in the fields of drug discovery, materials science, and agricultural chemistry. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a chlorophenyl ring substituted with a cyclopropyl moiety. The presence of these functional groups makes it a versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the synthesis of antimicrobial agents and anti-inflammatory drugs. The molecule's structure allows for easy modification, enabling chemists to tailor its properties for specific therapeutic applications. For instance, the substitution of the chlorophenyl ring with other aromatic groups has shown promise in enhancing the compound's bioavailability and reducing potential side effects.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agricultural pest control. The incorporation of the aminooxy group into the molecule has been found to enhance its effectiveness as a pesticide, particularly against a wide range of insect species. Field trials have demonstrated that this compound exhibits excellent selectivity towards target pests while minimizing harm to non-target organisms, making it a sustainable alternative to traditional chemical pesticides.

The synthesis of tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate involves a multi-step process that combines principles from both organic and polymer chemistry. The key steps include the preparation of the chlorophenyl derivative, followed by the introduction of the cyclopropyl group and subsequent carbamate formation. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis, reducing production costs and minimizing environmental impact.

From an environmental perspective, researchers have conducted extensive studies on the biodegradability and toxicological profile of this compound. Results indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. Furthermore, toxicity studies have shown that it poses minimal risk to aquatic life when used within recommended application rates.

In conclusion, tert-butyl N-(5-{1-(aminooxy)methylcyclopropyl}-2-chlorophenyl)carbamate represents a valuable addition to the arsenal of compounds available for modern chemical research and industrial applications. Its unique structure, combined with its versatile functional groups, positions it as a promising candidate for future innovations in drug development, pest control, and materials science.